Cas no 116314-86-4 (Benzonitrile,2,3-dihydroxy-5-nitro-)
116314-86-4 structure
Product Name:Benzonitrile,2,3-dihydroxy-5-nitro-
CAS No:116314-86-4
MF:C7H4N2O4
MW:180.117661476135
CID:167212
PubChem ID:5748959
Update Time:2025-04-19
Benzonitrile,2,3-dihydroxy-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dihydroxy-5-nitrobenzonitrile
- Benzonitrile,2,3-dihydroxy-5-nitro-
- Benzonitrile, 2,3-dihydroxy-5-nitro-
- SCHEMBL7373052
- 116314-86-4
- DTXSID00151349
-
- Inchi: 1S/C7H4N2O4/c8-3-4-1-5(9(12)13)2-6(10)7(4)11/h1-2,10-11H
- InChI Key: NNQAESZIAYMADQ-UHFFFAOYSA-N
- SMILES: OC1C=C(C=C(C#N)C=1O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 180.01712
- Monoisotopic Mass: 180.017107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110
- XLogP3: 1.3
Experimental Properties
- Density: 1.69
- Boiling Point: 384.9°Cat760mmHg
- Flash Point: 186.6°C
- Refractive Index: 1.683
- PSA: 107.39
Benzonitrile,2,3-dihydroxy-5-nitro- Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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